Cas no 876009-94-8 (3-Fluoro-2,2',4,4'-tetrachlorobiphenyl)

• Product Name: 3-Fluoro-2,2',4,4'-tetrachlorobiphenyl
• CAS No: 876009-94-8
• MF: C₁₂H₅Cl₄F
• MW: 309.978502988815
• CID: 1058325
• PubChem ID: 53425667
• Update Time: 2025-04-20

3-Fluoro-2,2',4,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,2',4,4'-tetrachlorobiphenyl
• 1,3-dichloro-4-(2,4-dichlorophenyl)-2-fluorobenzene
• 3-Fluoro-2,2,4,4-tetrachlorobiphenyl100µg
• DTXSID80698944
• 876009-94-8
• 2,2',4,4'-Tetrachloro-3-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H5Cl4F/c13-6-1-2-7(10(15)5-6)8-3-4-9(14)12(17)11(8)16/h1-5H
• InChI Key： PKVRZFNXRWXCOE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1Cl)Cl)Cl)F

Computed Properties

• Exact Mass: 309.909989g/mol
• Monoisotopic Mass: 307.912939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų